Ethyl 5-(3-nitrobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(3-nitrobenzoyl)amino]-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C23H15F3N4O6S/c1-2-36-22(33)18-16-11-37-20(27-19(31)12-4-3-5-15(10-12)30(34)35)17(16)21(32)29(28-18)14-8-6-13(7-9-14)23(24,25)26/h3-11H,2H2,1H3,(H,27,31)
• InChI Key: DHMZEMXNNVRHID-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C23H15F3N4O6S
• Molecular Weight: 532.4 g/mol

Description

This compound is a complex organic molecule with several functional groups, including an amide, a nitro group, a trifluoromethyl group, and a carboxylate ester. These functional groups suggest that the compound could have a variety of chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques can provide information about the compound’s molecular weight, functional groups, and three-dimensional structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by its functional groups. For example, the amide and ester groups could undergo hydrolysis, the nitro group could participate in redox reactions, and the trifluoromethyl group could influence the compound’s acidity and stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would likely be determined using various analytical techniques. These properties would be influenced by the compound’s molecular structure and functional groups.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds structurally related to thieno[3,4-d]pyridazines have been synthesized and evaluated for their antimicrobial activities. For instance, a study on novel thieno[2,3-c]pyridazines showcased their synthesis and evaluated their antibacterial activities. This research highlighted the potential of such compounds in developing new antimicrobial agents (A. S. Al-Kamali et al., 2014).

Antitumor and Anticancer Activity

Antitumor activities have been observed in compounds related to the specified chemical, especially in derivatives of pyridine and pyrazine. Research into antimitotic agents within pyridine derivatives revealed potential anticancer applications, indicating the significance of nitrophenyl groups and specific substitutions in enhancing biological activity (C. Temple et al., 1992).

Synthetic Applications and Chemical Properties

Research on the synthesis of novel heterocycles, including those incorporating thiophene or pyridazine moieties, indicates the broad interest in these compounds for developing new materials or drugs. Studies focus on exploring the chemical reactions, synthesis pathways, and potential applications of these compounds in various fields, including material science and pharmaceutical development (I. Awad et al., 1991).

Biological Evaluations

Compounds within this chemical family have also been subjected to biological evaluations, such as anticancer activity testing against specific cell lines. This demonstrates the potential therapeutic applications of these compounds and highlights the importance of structural modifications to enhance biological efficacy (M. Abdel-Motaal et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied as a potential drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards of this compound would need to be assessed through toxicological studies. These studies could provide information about the compound’s potential effects on human health and the environment.

Future Directions

Future research on this compound could involve further studying its synthesis, properties, and potential applications. This could include optimizing its synthesis process, investigating its mechanism of action, and assessing its efficacy and safety in preclinical and clinical studies.